Gabapentin-d4 Gabapentin-d4 Gabapentin-d4 is intended for use as an internal standard for the quantification of gabapentin by GC- or LC-MS. Gabapentin is a γ-aminobutyric acid (GABA) analogue that acts as an anticonvulsant. It does not bind to GABA receptors, does not influence neural uptake of GABA, and does not inhibit the GABA-metabolizing enzyme, GABA transaminase. Unlike GABA, which does not pass through the blood-brain barrier, gabapentin penetrates into the central nervous system and binds to the α2δ-type voltage-gated calcium channels. Formulations containing gabapentin have been used to treat neuropathic pain caused by complex regional pain syndrome type one, cancer, and HIV as well as to control dysesthesias in patients with multiple sclerosis.
Gabapentin-d4 is a deuterium labelled analogue of Gabapentin. Gabapentin is a medication used for the treatment of epilepsy, neuropathic pain, hot flashes, and restless legs syndrome.
Brand Name: Vulcanchem
CAS No.: 1185039-20-6
VCID: VC0196430
InChI: InChI=1S/C9H17NO2/c10-7-9(6-8(11)12)4-2-1-3-5-9/h1-7,10H2,(H,11,12)/i6D2,7D2
SMILES: C1CCC(CC1)(CC(=O)O)CN
Molecular Formula: C9H17NO2
Molecular Weight: 175.26 g/mol

Gabapentin-d4

CAS No.: 1185039-20-6

VCID: VC0196430

Molecular Formula: C9H17NO2

Molecular Weight: 175.26 g/mol

Purity: > 95%

* For research use only. Not for human or veterinary use.

Gabapentin-d4 - 1185039-20-6

Description

Gabapentin-d4 is a deuterium-labeled version of gabapentin, a medication primarily used as an anticonvulsant and for treating neuropathic pain. The "d4" designation indicates that four hydrogen atoms in the molecule have been replaced with deuterium, a stable isotope of hydrogen. This modification is typically used for research purposes, such as in pharmacokinetic studies, where the deuterium label allows researchers to distinguish the labeled compound from its unlabeled counterpart in biological systems.

Chemical Specifications of Gabapentin-d4

PropertyDescription
Full Chemical Name2-[1-(aminomethyl-D2)cyclohexyl]acetic-D2 acid
Molecular FormulaC9H13D4NO2
Molecular Weight175.26 g/mol
CAS Number1185039-20-6
AppearanceWhite to off-white crystalline powder
Melting Point158 ± 3°C
HPLC Purity> 98.5%
Water Content< 1%

Applications and Research Use

Gabapentin-d4 is primarily used in research settings, particularly in studies involving the pharmacokinetics and metabolism of gabapentin. The deuterium labeling allows researchers to track the compound's distribution and metabolism in biological systems without interfering with its pharmacological activity. This is crucial for understanding how gabapentin is processed by the body and how it interacts with other substances.

Safety and Handling

Gabapentin-d4 is classified as a health hazard and is not intended for human or veterinary diagnostic or therapeutic use. It is labeled as toxic to reproduction and may cause skin and eye irritation, as well as respiratory irritation . Handling requires appropriate protective equipment, and it should not be disposed of in household garbage or allowed to enter waterways.

Safety Data for Gabapentin-d4

Hazard ClassificationDescription
GHS08 Health HazardToxic to reproduction (H360)
GHS07 Skin IrritationCauses skin irritation (H315)
GHS07 Eye IrritationCauses serious eye irritation (H319)
Specific Target Organ ToxicityMay cause respiratory irritation (H335)
CAS No. 1185039-20-6
Product Name Gabapentin-d4
Molecular Formula C9H17NO2
Molecular Weight 175.26 g/mol
IUPAC Name 2-[1-[amino(dideuterio)methyl]cyclohexyl]-2,2-dideuterioacetic acid
Standard InChI InChI=1S/C9H17NO2/c10-7-9(6-8(11)12)4-2-1-3-5-9/h1-7,10H2,(H,11,12)/i6D2,7D2
Standard InChIKey UGJMXCAKCUNAIE-KXGHAPEVSA-N
Isomeric SMILES [2H]C([2H])(C(=O)O)C1(CCCCC1)C([2H])([2H])N
SMILES C1CCC(CC1)(CC(=O)O)CN
Canonical SMILES C1CCC(CC1)(CC(=O)O)CN
Appearance White to Off-White Solid
Melting Point 154-180˚C
Purity > 95%
Quantity Milligrams-Grams
Related CAS 60142-96-3 (unlabelled)
Synonyms 1-​(aminomethyl-​d2)​-cyclohexaneacetic-​α,​α-​d2 acid; 1-(Aminomethyl)cyclohexaneacetic Acid-d4; Neurontin-d4; GOE-3450-d4
Tag Gabapentin
PubChem Compound 45039319
Last Modified Aug 15 2023

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